Cas no 88489-98-9 (1,2,4-Triazolo[4,3-b]pyridazine, 6-(4-methylphenyl)-)

1,2,4-Triazolo[4,3-b]pyridazine, 6-(4-methylphenyl)- structure
88489-98-9 structure
Product Name:1,2,4-Triazolo[4,3-b]pyridazine, 6-(4-methylphenyl)-
CAS No:88489-98-9
MF:C12H10N4
MW:210.23460149765
CID:630770
PubChem ID:13233264
Update Time:2025-04-19

1,2,4-Triazolo[4,3-b]pyridazine, 6-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Triazolo[4,3-b]pyridazine, 6-(4-methylphenyl)-
    • 6-(4-methylphenyl)-[1,2,4]triazolo[4,3-b]pyridazine
    • SCHEMBL10806026
    • 88489-98-9
    • DTXSID20530617
    • AKOS037627157
    • 6-(4-Methylphenyl)[1,2,4]triazolo[4,3-b]pyridazine
    • Inchi: 1S/C12H10N4/c1-9-2-4-10(5-3-9)11-6-7-12-14-13-8-16(12)15-11/h2-8H,1H3
    • InChI Key: SBBMDEIIUUWPEF-UHFFFAOYSA-N
    • SMILES: N12C=NN=C1C=CC(C1C=CC(C)=CC=1)=N2

Computed Properties

  • Exact Mass: 210.090546336g/mol
  • Monoisotopic Mass: 210.090546336g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 43.1Ų
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